2-[[Oxo-(5-propyl-3-isoxazolyl)methyl]amino]benzoic acid methyl ester

• Molecular Formula: C15H16N2O4
• Molecular Weight: 288.3 g/mol
• IUPAC Name: methyl 2-[(5-propyl-1,2-oxazole-3-carbonyl)amino]benzoate
• InChI: InChI=1S/C15H16N2O4/c1-3-6-10-9-13(17-21-10)14(18)16-12-8-5-4-7-11(12)15(19)20-2/h4-5,7-9H,3,6H2,1-2H3,(H,16,18)
• InChI Key: UJEVLSAGHRKPSP-UHFFFAOYSA-N
• SMILES: CCCC1=CC(=NO1)C(=O)NC2=CC=CC=C2C(=O)OC

Description

2-[[oxo-(5-propyl-3-isoxazolyl)methyl]amino]benzoic acid methyl ester is an aromatic amide.

Scientific Research Applications

Structural and Spectroscopic Characterization

• A study by Ghani and Mansour (2011) on a structurally similar compound, 2-[(1H-benzimidazol-2-ylmethyl)-amino]-benzoic acid methyl ester, investigated its structural properties using spectral methods and X-ray crystallography. They performed quantum mechanical calculations and evaluated its antibacterial activity, highlighting the potential of such compounds in drug development and molecular research (Ghani & Mansour, 2011).

Synthesis and Optimization Techniques

• Wu Hai-juan (2012) focused on synthesizing a related compound, 2-(2-Methoxycarbonyl-ethylamino)-benzoic acid methyl ester, through catalysis under solvent-free conditions, achieving a yield of 67%. This work is relevant for understanding the synthetic pathways and optimizing conditions for producing similar compounds (Wu Hai-juan, 2012).

Biological Activity and Applications

• Research by Patick et al. (2005) on a compound with a similar structure, (E)-(S)-4-((S)-2-{3-[(5-methyl-isoxazole-3-carbonyl)-amino]-2-oxo-2H-pyridin-1-yl}-pent-4-ynoylamino)-5-((S)-2-oxo-pyrrolidin-3-yl)-pent-2-enoic acid ethyl ester, revealed potent antiviral activity against human rhinovirus. This study demonstrates the potential of such compounds in antiviral drug research (Patick et al., 2005).